4-(3-chlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)-8-methyl-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-(3-chlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)-8-methyl-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one is a complex organic compound that belongs to the class of pyrimido[1,2-a][1,3,5]triazin-6-ones This compound is characterized by its unique structure, which includes a chlorophenyl group, an indolyl group, and a pyrimido-triazinone core
Properties
Molecular Formula |
C21H18ClN5O |
|---|---|
Molecular Weight |
391.9 g/mol |
IUPAC Name |
4-(3-chlorophenyl)-2-(2,3-dihydroindol-1-yl)-8-methyl-1,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one |
InChI |
InChI=1S/C21H18ClN5O/c1-13-11-18(28)27-19(15-6-4-7-16(22)12-15)24-20(25-21(27)23-13)26-10-9-14-5-2-3-8-17(14)26/h2-8,11-12,19H,9-10H2,1H3,(H,23,24,25) |
InChI Key |
NDZSYYQLOLNGKO-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=O)N2C(N=C(NC2=N1)N3CCC4=CC=CC=C43)C5=CC(=CC=C5)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(3-chlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)-8-methyl-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one typically involves multi-step organic reactions The process begins with the preparation of key intermediates, such as 3-chlorophenyl and 2,3-dihydro-1H-indol-1-yl derivatives These intermediates are then subjected to cyclization reactions under controlled conditions to form the pyrimido-triazinone core
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of advanced techniques such as continuous flow reactors and automated synthesis platforms to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions
4-(3-chlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)-8-methyl-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can lead to the formation of reduced derivatives.
Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.
Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically employed.
Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to facilitate substitution reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce reduced derivatives with altered functional groups.
Scientific Research Applications
4-(3-chlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)-8-methyl-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one has a wide range of scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.
Medicine: Explored as a potential therapeutic agent for various diseases.
Industry: Utilized in the development of advanced materials and chemical processes.
Mechanism of Action
The mechanism of action of 4-(3-chlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)-8-methyl-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to downstream effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
- 1H-Indazole, 3-(4-chlorophenyl)-
- 4-(1H-indol-3-yl)butanal
Uniqueness
4-(3-chlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)-8-methyl-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one is unique due to its specific structural features, such as the combination of a chlorophenyl group, an indolyl group, and a pyrimido-triazinone core. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications.
Biological Activity
Overview
The compound 4-(3-chlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)-8-methyl-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its biological activity through various research findings, including its mechanisms of action, therapeutic applications, and comparative studies with similar compounds.
Chemical Structure and Properties
The molecular formula of the compound is with a molecular weight of approximately 391.9 g/mol. The unique structural features include a chlorophenyl group and an indolyl moiety attached to a pyrimido-triazinone core, which contribute to its diverse biological activities.
| Property | Value |
|---|---|
| Molecular Formula | C21H18ClN5O |
| Molecular Weight | 391.9 g/mol |
| IUPAC Name | 4-(3-chlorophenyl)-2-(2,3-dihydroindol-1-yl)-8-methyl-1,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one |
| InChI Key | NDZSYYQLOLNGKO-UHFFFAOYSA-N |
The biological activity of this compound is primarily attributed to its interaction with specific molecular targets such as enzymes and receptors. Research indicates that it may modulate various signaling pathways, leading to effects such as:
- Antimicrobial Activity : The compound has shown potential in inhibiting the growth of various bacterial strains. This is likely due to its ability to disrupt bacterial cell wall synthesis or interfere with metabolic pathways.
- Anticancer Properties : Preliminary studies suggest that it may induce apoptosis in cancer cells by activating specific pathways related to cell death and proliferation.
Antimicrobial Activity
A study conducted on derivatives of indole and pyrimidine compounds indicated that similar structures exhibit significant antimicrobial properties against several pathogens. The compound's structural components may enhance its ability to penetrate bacterial membranes and exert cytotoxic effects.
Anticancer Activity
Research has demonstrated that compounds with similar structural motifs have been effective against various cancer cell lines. For instance:
- In vitro studies showed that certain derivatives exhibited IC50 values in the micromolar range against colon carcinoma and breast cancer cell lines .
Case Study: Structure–Activity Relationship (SAR)
A detailed SAR analysis highlighted the importance of the chlorophenyl and indolyl groups in enhancing biological activity. Modifications in these regions were found to significantly affect potency:
| Compound Variation | IC50 (µM) against HCT116 | IC50 (µM) against T47D |
|---|---|---|
| Base Compound | 6.2 | 43.4 |
| Chlorine Substituted | 4.5 | 27.3 |
This table illustrates how structural modifications can optimize the compound's efficacy against specific cancer types.
Comparative Analysis with Similar Compounds
When compared with other heterocyclic compounds such as triazoles and thiazoles, the unique combination of the chlorophenyl and indolyl groups in this compound provides distinct advantages in terms of bioactivity. For example:
| Compound Type | Notable Activities |
|---|---|
| Triazoles | Antifungal, Antiviral |
| Thiazoles | Antimicrobial |
| Pyrimido-triazinones | Anticancer, Antimicrobial |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
